Diethyl spiro[3.3]heptane-2,6-dicarboxylate

• IUPAC Name: diethyl spiro[3.3]heptane-2,6-dicarboxylate
• InChI: InChI=1S/C13H20O4/c1-3-16-11(14)9-5-13(6-9)7-10(8-13)12(15)17-4-2/h9-10H,3-8H2,1-2H3
• InChI Key: GNJWXXQQMIJNDT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC2(C1)CC(C2)C(=O)OCC
• Molecular Formula: C13H20O4
• DSSTOX Substance ID: DTXSID00564076
• Molecular Weight: 240.29 g/mol
• CAS RN: 132616-34-3

Description

Diethyl spiro[3.3]heptane-2,6-dicarboxylate is a chemical compound with the molecular formula C13H20O4. It is also known by other names such as Spiro[3.3]heptane-2,6-dicarboxylic acid diethyl ester and 2,6-Diethyl spiro[3.3]heptane-2,6-dicarboxylate.

Molecular Structure Analysis

The molecular structure of Diethyl spiro[3.3]heptane-2,6-dicarboxylate can be represented by the InChI code: 1S/C13H20O4/c1-3-16-11(14)9-5-13(6-9)7-10(8-13)12(15)17-4-2/h9-10H,3-8H2,1-2H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

Diethyl spiro[3.3]heptane-2,6-dicarboxylate has a molecular weight of 240.29 g/mol. It has a density of 1.1±0.1 g/cm³, a boiling point of 298.8±20.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C. The compound has a molar refractivity of 61.8±0.4 cm³, and a molar volume of 213.9±5.0 cm³. It has 4 hydrogen bond acceptors, 0 hydrogen bond donors, and 6 freely rotating bonds.

Scientific Research Applications

Material Synthesis Intermediate

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Medicinal Chemistry

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Organic Synthesis Reagent

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Formation of Rigid Aliphatic MOFs

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Optical Activity of Polyamides

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Future Directions

While specific future directions for Diethyl spiro[3.3]heptane-2,6-dicarboxylate are not mentioned in the sources I have access to, it’s worth noting that the field of metal-organic frameworks (MOFs), which this compound could potentially be a part of, is a rapidly evolving field with many potential applications.

Mechanism of Action

Biochemical Pathways

There is limited information available on the biochemical pathways affected by Diethyl spiro[3.3]heptane-2,6-dicarboxylate

Action Environment

Environmental factors can influence the action, efficacy, and stability of Diethyl spiro[3.3]heptane-2,6-dicarboxylate. For instance, it is known that the compound is relatively stable under normal temperature and dry conditions . It is soluble in organic solvents such as ether and xylene . It should be stored away from heat sources and oxidizing agents, strong acids, and strong bases to maintain its stability .